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Compound of Interest

Compound Name: ACT-335827

Cat. No.: B605164 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of ACT-335827, a potent and selective orexin OX1 receptor antagonist intended for laboratory

research use only.[1] Researchers, scientists, and drug development professionals should

strictly adhere to these guidelines to ensure personal safety and maintain a secure laboratory

environment. Given that comprehensive toxicological properties may not be fully known, ACT-
335827 should be handled as a potentially hazardous substance.

Compound Identification and Properties
A summary of the key quantitative data for ACT-335827 is presented below for easy reference.
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Property Value

Chemical Name

(aR,1S)-1-[(3,4-Dimethoxyphenyl)methyl]-3,4-

dihydro-6,7-dimethoxy-N-(1-methylethyl)-a-

phenyl-2(1H)-isoquinolineacetamide

CAS Number 1354039-86-3

Molecular Formula C31H38N2O5

Molecular Weight 518.64 g/mol

Purity ≥98% (HPLC)

Storage Store at -20°C

Solubility Soluble to 100 mM in DMSO and ethanol

Data sourced from Tocris Bioscience and MedChemExpress.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving ACT-335827. The

following table outlines the minimum required PPE for handling this compound in a laboratory

setting.[2]
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves.[2][3] Change

gloves immediately if they

become contaminated or torn,

and always after each use.[3]

Wash hands thoroughly after

removing gloves.

Eyes Safety Goggles

Chemical splash goggles are

required to protect against

splashes.[4][5] Safety glasses

with side shields may be

acceptable for low-risk

procedures, but a full

assessment is necessary.[2]

Face Face Shield

A face shield should be worn in

addition to safety goggles

during activities with a high risk

of splashing, such as

preparing stock solutions or

handling larger quantities.[2][4]

Body Laboratory Coat

A fully buttoned lab coat is

mandatory to protect skin and

clothing from spills.[4] For

procedures with a higher

splash risk, a chemical-

resistant or disposable gown

should be worn over the lab

coat.[3]

Feet Closed-Toe Shoes

Appropriate closed-toe shoes

must be worn to prevent

injuries from dropped objects

or spills.[4]
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Experimental Protocols: Step-by-Step Guidance
Receipt and Inspection of ACT-335827

Inspect External Packaging: Upon receiving the shipment, carefully examine the external

packaging for any signs of damage or leakage.

Don Initial PPE: Before opening the package, put on a lab coat, safety glasses, and a single

pair of nitrile gloves.[3]

Unpack in a Designated Area: Open the shipping container in a controlled environment,

preferably within a chemical fume hood or on a disposable bench liner.[3]

Verify Compound Identity: Confirm that the compound name and CAS number on the vial

match your order details.[3]

Inspect Primary Container: Check the vial for any damage or compromised seals.

Preparation of Stock Solutions
Assemble Materials: Gather all necessary equipment, including the vial of ACT-335827,

appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[3]

Perform Calculations: Calculate the required mass of the compound and the volume of

solvent needed to achieve the desired stock concentration.

Weighing the Compound: If working with a solid form, weigh the compound in a chemical

fume hood or a ventilated balance enclosure.

Dissolution: Add the appropriate volume of solvent to the vial or a new sterile tube containing

the weighed compound. Cap securely and vortex or sonicate as needed to ensure complete

dissolution.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling ACT-335827 from receipt

to disposal.
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Caption: Standard laboratory workflow for handling ACT-335827.
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Disposal Plan
Proper disposal of ACT-335827 and associated waste is critical to prevent environmental

contamination and ensure safety. All waste must be handled as hazardous chemical waste.[6]

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste, including

gloves, pipette tips, tubes, and bench liners, in a

designated and clearly labeled hazardous waste

container.[3]

Liquid Waste

Dispose of unused solutions and contaminated

solvents in a designated hazardous liquid waste

container. Do not pour down the drain.

Sharps Waste

Dispose of any contaminated needles, syringes,

or other sharps in a designated, puncture-

resistant sharps container for chemically

contaminated sharps.[3]

Empty Vials

Empty vials that once contained ACT-335827

should be treated as hazardous waste and

disposed of in the solid waste container.

All waste containers must be properly labeled with a hazardous waste tag and disposed of

through your institution's Environmental Health and Safety (EHS) department.[6]

Logical Relationship for Disposal Decisions
The following diagram outlines the decision-making process for the proper segregation and

disposal of waste generated during the handling of ACT-335827.
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Caption: Decision tree for ACT-335827 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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